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Compound of Interest

Compound Name: L-Proline-15N,d7

Cat. No.: B15571876 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling of

specialized chemical reagents like L-Proline-15N,d7 is paramount. This guide provides

essential safety and logistical information, from personal protective equipment to disposal

plans, to ensure the integrity of your research and the safety of your laboratory personnel.

L-Proline-15N,d7 is a stable isotope-labeled version of the amino acid L-Proline, commonly

used as a tracer in metabolic research and proteomics. While not classified as a hazardous

substance, adherence to good laboratory practices and the use of appropriate personal

protective equipment are crucial to minimize exposure and prevent contamination.

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

L-Proline-15N,d7, based on general safety guidelines for labeled amino acids.
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Protection Type Specific Recommendations Rationale

Eye and Face Protection

Chemical splash-resistant

safety glasses or goggles with

side protection. A face shield

may be necessary for

procedures with a higher risk

of splashes.[1]

Protects eyes from potential

splashes or aerosols.

Hand Protection

Chemically resistant gloves

(e.g., neoprene or nitrile

rubber).[2]

Prevents direct skin contact

with the chemical. Always

inspect gloves for integrity

before use and dispose of

them properly after handling.

Body Protection

A standard laboratory coat

should be worn.[3] For

procedures with a higher risk

of splashes, a chemically

resistant apron over the lab

coat is recommended.

Protects skin and personal

clothing from contamination.

Respiratory Protection

Typically not required when

handled in a well-ventilated

area or a fume hood.[1] If dust

or aerosols are generated, a

NIOSH-approved respirator

may be necessary.

Minimizes the risk of inhaling

airborne particles.

Operational Plan: Step-by-Step Handling
Procedures
1. Preparation and Engineering Controls:

Ensure a well-ventilated work area. For procedures that may generate dust or aerosols, a

fume hood is recommended.

Before handling, read the Safety Data Sheet (SDS) for L-Proline-15N,d7.
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Have an emergency eyewash station and safety shower readily accessible.

2. Handling the Compound:

Wear the appropriate PPE as outlined in the table above.

Avoid the formation of dust and aerosols.

Do not breathe in dust, vapors, mist, or gas.[3]

Avoid contact with skin and eyes.

3. First Aid Measures:

After inhalation: If breathed in, move the person into fresh air. If not breathing, give artificial

respiration and consult a physician.

In case of skin contact: Wash off with soap and plenty of water.

In case of eye contact: Flush eyes with water as a precaution.

If swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with

water.

4. Storage:

Store the compound in a tightly closed container.

Keep in a cool, dry, and well-ventilated place.

The recommended storage temperature is refrigerated, between 2°C and 8°C.

Protect from light.

Disposal Plan
Stable isotope-labeled compounds like L-Proline-15N,d7 do not pose a radiological threat and

can generally be disposed of as standard chemical waste.
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Waste Collection: Collect waste in a designated and properly labeled container. Do not mix

with other waste streams.

Disposal: Dispose of surplus and non-recyclable solutions through a licensed disposal

company. Follow all local, state, and federal regulations for chemical waste disposal. Handle

uncleaned containers as you would the product itself.

Workflow for Safe Handling of L-Proline-15N,d7
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Workflow for Safe Handling of L-Proline-15N,d7
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Caption: A flowchart illustrating the procedural steps for the safe handling of L-Proline-15N,d7.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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